4-Chloro-9H-dipyrido[2,3-b;4',3'-d]pyrrole

• Molecular Formula: C10H6ClN3
• Molecular Weight: 203.63 g/mol
• IUPAC Name: 13-chloro-5,8,10-triazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,5,9,11-hexaene
• InChI: InChI=1S/C10H6ClN3/c11-7-2-4-13-10-9(7)6-1-3-12-5-8(6)14-10/h1-5H,(H,13,14)
• InChI Key: OHIMALIUEPTXOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1C3=C(C=CN=C3N2)Cl

Description

4-Chloro-9H-dipyrido[2,3-b;4',3'-d]pyrrole is a useful research compound. Its molecular formula is C10H6ClN3 and its molecular weight is 203.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 4-chloro-9-(2-trimethylsilanyl-ethoxymethyl)-9H-dipyrido[2,3-b;4′,3′-d]pyrrole-6-carbonitrile (1 eq.), the appropriate amine (5 eq.), 4,5-bis(diphenylphosphino)-9,9-dimethylxanthene (0.2 eq), tris(dibenzylideneacetone)dipalladium(0) (0.1 eq.), and cesium carbonate (2 eq.) in 1,4-dioxane was heated between 100° C. to 110° C. until the reaction deemed complete. The reaction mixture was cooled then diluted with water and extracted with an appropriate solvent. The resultant residue was purified by flash chromatography on silica using either an ethyl acetate in heptane or methanol in dichoromethane gradient. The purified material was then deprotected using the conditions described below.

Synthesis routes and methods II

Procedure details

A mixture of 4-chloro-9H-dipyrido[2,3-b;4′,3′-d]pyrrole-6-carboxylic acid (390 mg, 1.57 mmol) in N-methylpyrrolidine (8 mL) was heated under reflux for 8 hours. The mixture was allowed to cool to ambient temperature. The compound was used as a solution in NMP for subsequent reactions. LCMS (Method B): RT=2.15 min, M+H+=204.